Cas no 923149-01-3 (2-({4-(difluoromethoxy)-3-methoxyphenylmethyl}sulfanyl)acetic acid)

• Product Name: 2-({4-(difluoromethoxy)-3-methoxyphenylmethyl}sulfanyl)acetic acid
• CAS No: 923149-01-3
• MF: C₁₁H₁₂F₂O₄S
• MW: 278.272389411926
• MDL: MFCD08444799
• CID: 5235577
• Update Time: 2026-03-08

2-({4-(difluoromethoxy)-3-methoxyphenylmethyl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[[4-(difluoromethoxy)-3-methoxyphenyl]methyl]thio]-
• 2-((4-(Difluoromethoxy)-3-methoxybenzyl)thio)acetic acid
• 2-({4-(difluoromethoxy)-3-methoxyphenylmethyl}sulfanyl)acetic acid

• MDL： MFCD08444799
• Inchi： 1S/C11H12F2O4S/c1-16-9-4-7(5-18-6-10(14)15)2-3-8(9)17-11(12)13/h2-4,11H,5-6H2,1H3,(H,14,15)
• InChI Key： QUNYDUPGYKBXFZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSCC1=CC=C(OC(F)F)C(OC)=C1

Additional information on 2-({4-(difluoromethoxy)-3-methoxyphenylmethyl}sulfanyl)acetic acid

Introduction to 2-({4-(difluoromethoxy-3-methoxyphenylmethyl}sulfanyl)acetic Acid (CAS No: 923149-01-3)

2-({4-(difluoromethoxy-3-methoxyphenylmethyl}sulfanyl)acetic acid, identified by its CAS number 923149-01-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by their complex aromatic structures and functional groups, which make them highly intriguing for medicinal chemists and biologists alike. The presence of both difluoromethoxy and methoxy substituents in its phenyl ring contributes to its unique chemical properties, enhancing its potential as a building block for novel therapeutic agents.

The structural motif of 2-({4-(difluoromethoxy-3-methoxyphenylmethyl}sulfanyl)acetic acid is particularly noteworthy due to its ability to interact with biological targets in multiple ways. The sulfanyl group at the terminal position of the molecule facilitates binding to various enzymes and receptors, while the carboxylic acid moiety provides a site for further derivatization, enabling the synthesis of more complex analogs. These features have made this compound a subject of extensive research in the development of drugs targeting neurological disorders, inflammatory conditions, and even certain types of cancer.

In recent years, there has been a surge in interest regarding fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of difluoromethoxy groups into pharmaceutical molecules has been shown to enhance their binding affinity and selectivity, making them more effective in treating a wide range of diseases. For instance, studies have demonstrated that compounds containing difluoromethoxy substituents exhibit superior pharmacokinetic profiles compared to their non-fluorinated counterparts. This has led to the exploration of 2-({4-(difluoromethoxy-3-methoxyphenylmethyl}sulfanyl)acetic acid as a potential lead compound for drug discovery.

The methoxy group in the phenyl ring also plays a crucial role in determining the biological activity of 2-({4-(difluoromethoxy-3-methoxyphenylmethyl}sulfanyl)acetic acid. Methoxy-substituted aromatic compounds are known for their ability to modulate enzyme activity and receptor binding. In particular, the methoxy group at the 3-position relative to the sulfanyl group enhances the compound's interaction with certain protein targets, which is critical for achieving therapeutic efficacy. This dual functionality makes 2-({4-(difluoromethoxy-3-methoxyphenylmethyl}sulfanyl)acetic acid a versatile scaffold for designing novel drugs with improved pharmacological properties.

The carboxylic acid group at the end of the molecule provides an additional site for chemical modification, allowing researchers to attach various functional groups that can enhance solubility, bioavailability, or target specificity. This flexibility has been exploited in several synthetic strategies aimed at developing more potent and selective therapeutic agents. For example, researchers have explored the use of this compound as a precursor for designing inhibitors of key enzymes involved in metabolic pathways relevant to neurological disorders.

In the realm of drug discovery, 2-({4-(difluoromethoxy-3-methoxyphenylmethyl}sulfanyl)acetic acid has been investigated as a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies have shown that derivatives of this compound can modulate neurotransmitter release and reduce oxidative stress in neuronal cells. The presence of both difluoromethoxy and methoxy groups enhances its ability to cross the blood-brain barrier, which is essential for treating central nervous system disorders effectively.

The sulfanyl group in 2-({4-(difluoromethoxy-3-methoxyphenylmethyl}sulfanyl)acetic acid also contributes to its biological activity by facilitating interactions with sulfur-containing residues in proteins. This feature has been leveraged in designing molecules that target specific enzymatic pathways involved in inflammation and pain perception. Such compounds have shown promise in preclinical studies as potential treatments for chronic inflammatory conditions and neuropathic pain.

The synthesis of 2-({4-(difluoromethoxy-3-methoxyphenylmethyl}sulfanyl)acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic core efficiently. The introduction of fluorine atoms into the molecule often requires specialized reagents and conditions due to their high reactivity, but modern synthetic methodologies have made this process more accessible and scalable.

The pharmacological evaluation of 2-({4-(difluoromethoxy-3-methoxyphenylmethyl}sulfanyl)acetic acid has revealed several promising properties that make it an attractive candidate for further development. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammation and pain pathways without significant toxicity at therapeutic doses. Additionally, animal models have shown that derivatives of this compound can modulate neurotransmitter release and improve cognitive function.

The potential applications of 2-({4-(difluoromethoxy-3-methoxyphenylmethyl}sulfanyl)acetic acid extend beyond neurological disorders; it has also been explored as a treatment for metabolic diseases such as diabetes mellitus. Research indicates that compounds containing similar structural motifs can enhance insulin sensitivity and improve glucose homeostasis by modulating key signaling pathways involved in glucose metabolism.

In conclusion, 2-({4-(difluoromethoxy-3-meth oxyphenylmethyl}sulfanyl)acetic acid (CAS No: < strong >923149-01-3 strong>) is a multifunctional organic compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for designing novel therapeutic agents targeting various diseases, including neurological disorders, inflammatory conditions, and metabolic diseases. Ongoing research continues to uncover new applications for this compound, highlighting its importance as a building block in drug discovery efforts.